Cas no 82858-80-8 ((3R,5S,8R,9S,10S,13R,14S)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-4'-methylidenespiro[1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,3'-oxolane]-2'-one)

• Product Name: (3R,5S,8R,9S,10S,13R,14S)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-4'-methylidenespiro[1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,3'-oxolane]-2'-one
• CAS No: 82858-80-8
• MF: C₃₁H₅₀O₂
• MW: 454.727509975433
• CID: 988252
• PubChem ID: 339159
• Update Time: 2025-04-20

(3R,5S,8R,9S,10S,13R,14S)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-4'-methylidenespiro[1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,3'-oxolane]-2'-one Chemical and Physical Properties

Names and Identifiers

• (3R,5S,8R,9S,10S,13R,14S)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-4'-methylidenespiro[1,2,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,3'-oxolane]-2'-one
• 82858-80-8
• NSC-364304
• DTXSID10320786
• NSC364304

• Inchi： 1S/C31H50O2/c1-20(2)8-7-9-21(3)25-12-13-26-24-11-10-23-18-31(22(4)19-33-28(31)32)17-16-29(23,5)27(24)14-15-30(25,26)6/h20-21,23-27H,4,7-19H2,1-3,5-6H3/t21-,23+,24+,25?,26+,27+,29+,30-,31-/m1/s1
• InChI Key： BRCTWLYAPIRUFE-UBNLINRESA-N
• SMILES： O1CC(=C)[C@@]2(C1=O)CC[C@@]1(C)[C@H](C2)CC[C@@H]2[C@@H]1CC[C@]1(C)C([C@H](C)CCCC(C)C)CC[C@@H]21

Computed Properties

• Exact Mass: 454.381080833g/mol
• Monoisotopic Mass: 454.381080833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 784
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids